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CAS No.: 65497-07-6
Cat. No.: S1550933

Compound Focus: Esculentoside A

Storage & Handling Specifications

Get Quote

For optimal stability, adhere to the following storage and handling guidelines for Esculentoside A.

Source | Additional

Parameter Specification e
Appearance Solid; White to off-white [1]

CAS No. 65497-07-6 [1] [2]
Molecular Formula C42H66016 [1] [2]
Molecular Weight 826.96 g/mol [1]11[2]
Recommended Storage -20°C [1][2]

(Powder)

Recommended Storage
(Solution)

Solubility (in DMSO)

Incompatible Materials

-80°C (6 months); -20°C (1 month)

100 mg/mL (120.92 mM)

Strong acids, strong alkalis, strong oxidizing
agents, strong reducing agents

[1]

[1]

[2]
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Troubleshooting Common Issues

Here are solutions to common problems you might encounter when working with Esculentoside A.

Problem Possible Cause Solution & Preventive Measures

Low solubility Improper solvent or storage Use newly opened, hygroscopic DMSO
for reconstitution. [1]

Precipitation in Storage temperature too high, Store stock solutions at -80°C (use within
solution prolonged storage 6 months) or -20°C (use within 1 month).
Avoid repeated freeze-thaw cycles. [1]

Suspected Exposure to incompatible Prepare fresh solutions frequently. Avoid
degradation / loss conditions; extended storage contact with strong acids, alkalis, or

of activity beyond recommendations oxidizers. [1] [2]

Handling & safety Substance is harmful if swallowed  Wear safety goggles, gloves, and
concerns and very toxic to aquatic life. impervious clothing. Use in a well-

ventilated area. Avoid release to the
environment. [2]

Experimental Protocols for Stability Assessment

While specific degradation kinetics for EsA were not located, you can adapt established protocols from

pharmaceutical stability testing to study it.

1. Forced Degradation Studies This method involves stressing the compound under various controlled

conditions to simulate long-term stability and identify degradation products. [3]
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2. Developing a Stability-Indicating HPL.C Method A robust analytical method is crucial for monitoring
the stability of your EsA solutions. [3]

¢ Objective: To develop an HPLC method that can separate Esculentoside A from its degradation
products.

o Key Steps:

o Column Selection: Use a Kinetex Biphenyl column (or similar), which has demonstrated
effectiveness in separating complex mixtures and their degradation products. [3]

o Mobile Phase: Utilize a volatile buffer like ammonium acetate buffer (pH 5.8) with a gradient
of acetonitrile. This pH is a good starting point for ionizable compounds. [3]

o Detection: Combine UV detection (for quantification) with Mass Spectrometry (MS/IMS) to
elucidate the structure of any degradation products that form. [3]

o Method Validation: Ensure the method is specific for ESA and can resolve it from all known
degradation products.

Key Safety and Handling Notes

Please be aware of the following safety information:
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e Toxicity: Esculentoside A is classified as harmful if swallowed (H302) and is very toxic to
aquatic life with long-lasting effects (H410). [2]

e Personal Protective Equipment (PPE): Always wear safety goggles, protective gloves, and
impervious clothing when handling this compound. [2]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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